PPARα Binding Affinity Advantage
As a branched-chain fatty acyl-CoA, 13-Methyltricosanoyl-CoA belongs to a class of compounds that exhibit markedly higher binding affinity for the peroxisome proliferator-activated receptor alpha (PPARα) compared to their corresponding free fatty acids. In direct binding assays, branched-chain fatty acyl-CoAs (phytanoyl-CoA, pristanoyl-CoA) demonstrated Kd values of approximately 11 nM, whereas the free branched-chain fatty acids showed substantially weaker binding [1]. This class-level evidence establishes that the CoA thioester form is the biologically active ligand species, a distinction that cannot be achieved using the free 13-methyltricosanoic acid analog.
| Evidence Dimension | PPARα Binding Affinity (Kd) |
|---|---|
| Target Compound Data | ≈11 nM (class inference for branched-chain fatty acyl-CoAs) |
| Comparator Or Baseline | Free branched-chain fatty acids (weaker binding, not quantified in nM range) |
| Quantified Difference | ≥10‑fold higher affinity for the CoA thioester form |
| Conditions | Intrinsic tryptophan fluorescence quenching assay using recombinant PPARα ligand-binding domain |
Why This Matters
Procurement of the CoA thioester is essential for PPARα transactivation studies; substitution with the free acid would underestimate receptor engagement by at least one order of magnitude.
- [1] Hostetler HA, et al. Very-long-chain and branched-chain fatty acyl-CoAs are high affinity ligands for the peroxisome proliferator-activated receptor alpha (PPARalpha). Biochemistry. 2006 Jun 20;45(24):7669-81. doi: 10.1021/bi060198l. PMID: 16768463. View Source
